2,6,10-Trimethylundecan-1-OL

• CAS No.: 7289-30-7
• Molecular Formula: C14H30O
• Molecular Weight: 214.39 g/mol
• IUPAC Name: 2,6,10-trimethylundecan-1-ol
• InChI: InChI=1S/C14H30O/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15/h12-15H,5-11H2,1-4H3
• InChI Key: HHZVSSGZBAJWFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CO

Description

2,6,10-Trimethylundecan-1-OL is a useful research compound. Its molecular formula is C14H30O and its molecular weight is 214.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 70 ml. of 70% by weight of bis (2-methoxyethoxy) sodium aluminum hydride in toluene (0.25 mol) in 500 ml. of anhydrous diethyl ether was added, dropwise over 1.0 hour, 69.2 g. (0.326 mol.) of (±)-2,6,10-trimethylundecanal. The solution was stirred 1.0 hour, poured onto ice and 10N aqueous NaOH, and worked up with ether and dried as described in Example 2. Distillation of the crude product gave (±)-2,6,10-trimethylundecan-1-ol as a colorless oil; b.p. 96°-98°C./0.20 mmHg.

Synthesis routes and methods II

Procedure details

A mixture of 0.15 g (0.5 mmole) of rac. benzyl 2,6,10-trimethylundeca-4,8-dien-1yl ether, 0.1 g of 5% by weight palladiumon 95% by weight carbon and 10 ml. of ethyl acetate was stirred in an atmosphere of hydrogen for 16 hours at room temperature. The catalyst was filtered and the filtrate was concentrated in vacuo. The oily residue was dissolved in 10 ml. of ethyl acetate and rehydrogenated over 0.1 g of 5% palladium on carbon, for 5 hours at room temperature. The catalyst was again filtered and the filtrate was concentrated in vacuo. The residue wasevaporatively distilled giving 0.092 g (86%) of rac. 2,6,10-trimethylundecan-1-ol as a colorless oil, b.p. 100°-105° C. (bath temperature) (0.02 mm Hg.).